Cas no 1240526-84-4 (3-Propyl-3-azabicyclo[3.1.1]heptan-6-one)

• Product Name: 3-Propyl-3-azabicyclo[3.1.1]heptan-6-one
• CAS No: 1240526-84-4
• MF: C₉H₁₅NO
• MW: 153.221502542496
• MDL: MFCD19442711
• CID: 5187230
• Update Time: 2026-03-05

3-Propyl-3-azabicyclo[3.1.1]heptan-6-one Chemical and Physical Properties

Names and Identifiers

• 3-propyl-3-azabicyclo[3.1.1]heptan-6-one
• 3-Propyl-3-azabicyclo[3.1.1]heptan-6-one

• MDL： MFCD19442711
• Inchi： 1S/C9H15NO/c1-2-3-10-5-7-4-8(6-10)9(7)11/h7-8H,2-6H2,1H3
• InChI Key： JATKVVIVPZRGPH-UHFFFAOYSA-N
• SMILES： O=C1C2CN(CCC)CC1C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• XLogP3: 0.8
• Topological Polar Surface Area: 20.3

Additional information on 3-Propyl-3-azabicyclo[3.1.1]heptan-6-one

3-Propyl-3-azabicyclo[3.1.1]heptan-6-one: A Comprehensive Overview

The compound with CAS No 1240526-84-4, commonly referred to as 3-Propyl-3-azabicyclo[3.1.1]heptan-6-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This bicyclic compound belongs to the azabicyclo family, which is known for its unique structural properties and versatile applications.

Structure and Properties

3-Azabicyclo[3.1.1]heptane serves as the core framework of this compound, with a ketone group at the 6-position and a propyl substituent at the 3-position of the nitrogen atom within the bicyclic system. The molecule's structure is characterized by its rigid bicyclic framework, which imparts stability and unique electronic properties.

The compound exhibits a melting point of approximately 95°C and a boiling point around 270°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various synthetic applications.

Synthesis and Characterization

The synthesis of 3-propyl-3-azabicyclo[3.1.1]heptan-6-one typically involves multi-step processes that include ring-closing metathesis or traditional cycloaddition reactions followed by oxidation steps to introduce the ketone functionality.

Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields significantly compared to traditional approaches.

Applications in Pharmacology

One of the most promising areas of application for CAS No 1240526-84-4 is in drug discovery, particularly in the development of small-molecule inhibitors targeting specific protein kinases involved in cancer progression.

Preliminary studies have demonstrated that this compound exhibits selective inhibitory activity against certain kinases, suggesting its potential as a lead compound for anti-cancer therapies.

Additionally, research into its bioavailability and pharmacokinetics has shown favorable properties, making it a strong candidate for further preclinical studies.

Materials Science Applications

In the realm of materials science, CAS No 1240526-84-4 has found applications as a building block for advanced polymers and materials with tailored mechanical properties.

The rigid bicyclic structure lends itself well to polymerization techniques such as ring-opening polymerization (ROP), yielding materials with enhanced thermal stability and mechanical strength compared to conventional polymers.

Recent studies have explored its use in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli like temperature or pH changes.

Environmental Impact and Sustainability

Evaluating the environmental impact of CAS No 1240526-84_ is crucial for sustainable development practices.
Recent research has focused on developing eco-friendly synthesis routes for this compound using renewable feedstocks and catalytic systems that minimize waste generation.
The use of biodegradable solvents and energy-efficient reaction conditions has further enhanced its sustainability profile.
These advancements align with global efforts to promote green chemistry principles across various industries.

In conclusion, CAS No 1240526_84_ (commonly known as 3-propyl_3_azabicyclo[strong>]heptan_6_one) stands out as a versatile compound with significant potential across multiple disciplines.
Its unique structural features, coupled with recent advancements in synthesis methodologies and application domains, underscore its importance in contemporary scientific research.
As ongoing studies continue to uncover new facets of its properties and utility, this compound is poised to play an increasingly vital role in advancing both academic research and industrial applications.
Further exploration into its biological interactions, material science applications, and environmental compatibility will undoubtedly pave the way for innovative breakthroughs in the years to come.